Cas no 1401313-12-9 (1-(4-aminophenyl)methyl-3,3-dimethylurea)

• Product Name: 1-(4-aminophenyl)methyl-3,3-dimethylurea
• CAS No: 1401313-12-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD21809512
• CID: 5150394
• PubChem ID: 79154496
• Update Time: 2025-06-15

1-(4-aminophenyl)methyl-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• 1-[(4-aminophenyl)methyl]-3,3-dimethylurea
• 3-(4-Aminobenzyl)-1,1-dimethylurea
• 1-(4-aminophenyl)methyl-3,3-dimethylurea

• MDL： MFCD21809512
• Inchi： 1S/C10H15N3O/c1-13(2)10(14)12-7-8-3-5-9(11)6-4-8/h3-6H,7,11H2,1-2H3,(H,12,14)
• InChI Key： CICKLQBBFXXGOJ-UHFFFAOYSA-N
• SMILES： N(C)(C)C(NCC1=CC=C(N)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 1-(4-aminophenyl)methyl-3,3-dimethylurea

Professional Introduction to 1-(4-aminophenyl)methyl-3,3-dimethylurea (CAS No. 1401313-12-9)

1-(4-aminophenyl)methyl-3,3-dimethylurea, with the chemical formula C₇H₁₃N₃O, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 1401313-12-9, has garnered attention due to its versatile applications in medicinal chemistry and potential therapeutic properties. The structural features of this molecule, particularly the presence of an aromatic amine group and a dimethylurea moiety, make it a valuable intermediate in the synthesis of more complex bioactive molecules.

The utility of 1-(4-aminophenyl)methyl-3,3-dimethylurea stems from its ability to serve as a precursor in the development of novel pharmaceutical agents. The aromatic ring system, coupled with the amine functionality, provides a scaffold that can be modified to target specific biological pathways. Recent studies have highlighted its role in the synthesis of molecules with potential applications in neurodegenerative diseases, cancer therapy, and inflammation modulation.

In the realm of drug discovery, the incorporation of urea-based structures has been increasingly explored due to their favorable pharmacokinetic properties and binding affinity to biological targets. The dimethylurea moiety in 1-(4-aminophenyl)methyl-3,3-dimethylurea contributes to its stability and reactivity, making it an attractive candidate for further derivatization. Researchers have leveraged this compound to develop inhibitors targeting enzymes such as kinases and proteases, which are pivotal in various disease mechanisms.

One of the most compelling aspects of 1-(4-aminophenyl)methyl-3,3-dimethylurea is its role in the development of small-molecule drugs that exhibit selectivity for specific pathological conditions. For instance, studies have demonstrated its efficacy in modulating the activity of enzymes involved in the ubiquitin-proteasome system, which is implicated in protein turnover and cellular homeostasis. Dysregulation of this system is associated with several chronic diseases, including Alzheimer's and Parkinson's diseases.

The synthesis of derivatives of 1-(4-aminophenyl)methyl-3,3-dimethylurea has been optimized to enhance its bioavailability and reduce off-target effects. Advances in combinatorial chemistry and high-throughput screening have enabled the rapid identification of analogs with improved pharmacological profiles. These efforts have led to the discovery of compounds that show promise in preclinical trials for conditions such as rheumatoid arthritis and chronic pain syndromes.

The structural versatility of CAS No. 1401313-12-9 allows for further functionalization through various chemical transformations. For example, nucleophilic substitution reactions can be employed to introduce different substituents at the amine or urea positions, thereby tailoring the compound's biological activity. This flexibility has been exploited to create libraries of compounds for screening against diverse disease targets.

In conclusion, 1-(4-aminophenyl)methyl-3,3-dimethylurea represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it a valuable building block for the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow further.